4-acetyl-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)benzamide hydrochloride

• IUPAC Name: 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide;hydrochloride
• InChI: InChI=1S/C21H22ClN3O2S.ClH/c1-14(26)15-8-10-16(11-9-15)20(27)25(13-5-12-24(2)3)21-23-19-17(22)6-4-7-18(19)28-21;/h4,6-11H,5,12-13H2,1-3H3;1H
• InChI Key: PMCPRVHBANSYAV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N(CCCN(C)C)C2=NC3=C(S2)C=CC=C3Cl.Cl
• Molecular Formula: C21H23Cl2N3O2S
• Molecular Weight: 452.4 g/mol

Description

4-acetyl-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H23Cl2N3O2S and its molecular weight is 452.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Benzothiazole derivatives have been synthesized for pharmacological investigations, particularly as anticonvulsants. One study reported the synthesis of a new series of thiazolidin-4-ones showing significant anticonvulsant activities, highlighting the potential of benzothiazole and related compounds in developing new therapeutic agents (Senthilraja & Alagarsamy, 2012).

Corrosion Inhibition

Benzothiazole derivatives have also been explored for their corrosion inhibiting effects against steel in acidic solutions, demonstrating their potential in materials science for protecting metals against corrosion (Hu et al., 2016).

Antimicrobial Activities

Thiazole and benzothiazole compounds have been synthesized and evaluated for their antimicrobial properties, indicating their utility in developing new antimicrobial agents. Some compounds exhibited promising activities against various bacterial and fungal strains (Gouda et al., 2010).

Anticancer and Antitumor Activities

Research on benzothiazole derivatives has extended to anticancer and antitumor applications, with some compounds showing excellent in vitro activity against cancer cell lines. These studies underscore the potential of benzothiazole-based compounds in oncology (Fahim & Shalaby, 2019).

Chemical Synthesis and Library Generation

Benzothiazole and its derivatives serve as key intermediates in chemical syntheses, enabling the generation of structurally diverse compound libraries. This versatility is crucial for drug discovery and development, illustrating the broad utility of such compounds in synthetic chemistry (Roman, 2013).